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Compound of Interest

Compound Name: 3-Oxobutyl acetate

Cat. No.: B159995

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural information of 3-oxobutyl acetate, a bifunctional molecule containing both a ketone
and an ester functional group. The information presented herein is intended to support
research and development activities where this compound may be of interest.

Core Chemical and Physical Properties

The fundamental chemical and physical properties of 3-oxobutyl acetate are summarized in
the table below. It is important to note that while some properties are well-documented, specific
experimental values for boiling point, melting point, and density are not consistently available in
publicly accessible literature. The physical form of the compound has been described as either
a solid or a liquid, suggesting its melting point is near ambient temperature.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b159995?utm_src=pdf-interest
https://www.benchchem.com/product/b159995?utm_src=pdf-body
https://www.benchchem.com/product/b159995?utm_src=pdf-body
https://www.sigmaaldrich.com/GB/en/product/ambeedinc/ambh6fd7f8e9?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
IUPAC Name 3-oxobutyl acetate [1112]

CAS Number 10150-87-5 [11[3]
Molecular Formula CeH1003 [31[4]
Molecular Weight 130.14 g/mol [1]

Canonical SMILES

CC(=0)CCOC(=0)C

[4]

InChl=1S/C6H1003/c1-5(7)3-

InChl [2][4]
4-9-6(2)8/h3-4H2,1-2H3

NWCYECXHIYEBJE-
InChlKey [2][3]
UHFFFAOYSA-N

Physical Form Solid or liquid [1]

Purity 95.0% - 97% [1]I3]
N Sealed in a dry environment at

Storage Conditions 0.8°C [1]

Chemical Structure

The chemical structure of 3-oxobutyl acetate features a four-carbon chain with a ketone at the
3-position and an acetate group at the 1-position.

Figure 1. Chemical structure of 3-oxobutyl acetate.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and analysis of 3-oxobutyl
acetate are not readily available. However, based on its chemical structure, standard organic
chemistry methodologies can be applied.

General Synthesis Protocol: Esterification

A plausible synthetic route to 3-oxobutyl acetate is the esterification of 4-hydroxy-2-butanone
with acetic anhydride or acetyl chloride. A generalized procedure based on Fisher esterification
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is outlined below.
Workflow for the Synthesis of 3-Oxobutyl Acetate

Figure 2. Generalized workflow for the synthesis of 3-oxobutyl acetate via Fisher
esterification.

Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine one
molar equivalent of 4-hydroxy-2-butanone with an excess (2-3 molar equivalents) of glacial
acetic acid.

o Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated
sulfuric acid, to the reaction mixture.

o Reflux: Heat the mixture to reflux for a period of time, monitoring the reaction progress by a
suitable technique (e.g., thin-layer chromatography or gas chromatography).

o Workup: After cooling to room temperature, quench the reaction with a saturated aqueous
solution of sodium bicarbonate to neutralize the acidic catalyst and unreacted acetic acid.

o Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

e Drying and Concentration: Dry the combined organic extracts over an anhydrous salt (e.g.,
sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced
pressure.

« Purification: Purify the crude product by fractional distillation or column chromatography to
yield pure 3-oxobutyl acetate.

General Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a suitable technique for the analysis of 3-oxobutyl acetate due to its volatility. A
general protocol for its analysis is provided below.

Workflow for the GC-MS Analysis of 3-Oxobutyl Acetate
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Figure 3. Generalized workflow for the GC-MS analysis of 3-oxobutyl acetate.

Methodology:

o Sample Preparation: Prepare a dilute solution of 3-oxobutyl acetate in a volatile solvent
such as ethyl acetate or dichloromethane.

e Instrumentation: Utilize a gas chromatograph coupled to a mass spectrometer.

o Column: A non-polar or medium-polarity capillary column (e.g., a 5% phenyl-
methylpolysiloxane column) is appropriate.

o Carrier Gas: Helium is a typical carrier gas.
o Injection: Use a split/splitless injector.

o Oven Program: A temperature gradient program, for example, starting at a low
temperature (e.g., 50°C) and ramping up to a higher temperature (e.g., 250°C), would be
suitable to ensure good separation.

o Mass Spectrometer: Operate in electron ionization (EI) mode.

o Data Analysis: The identity of the compound can be confirmed by its retention time and by
comparing its mass spectrum to a reference spectrum or by interpreting the fragmentation
pattern. The purity can be assessed by the relative area of the peak corresponding to 3-
oxobutyl acetate in the chromatogram.

Safety Information

3-Oxobutyl acetate is associated with several hazard classifications. Appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn
when handling this chemical. Work should be conducted in a well-ventilated fume hood.

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[1]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF
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SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352
(IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing).[1]

This document is intended for informational purposes for qualified individuals and does not
constitute a comprehensive safety guide. Always refer to the most current Safety Data Sheet
(SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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